Cas no 1021210-02-5 (4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1021210-02-5
• MF: C₁₉H₁₅ClN₂O₃S₂
• MW: 418.917001008987
• CID: 6563787
• Update Time: 2025-11-01

4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-[2,3-dihydro-1-(2-thienylcarbonyl)-1H-indol-6-yl]-

• Inchi： 1S/C19H15ClN2O3S2/c20-14-4-7-16(8-5-14)27(24,25)21-15-6-3-13-9-10-22(17(13)12-15)19(23)18-2-1-11-26-18/h1-8,11-12,21H,9-10H2
• InChI Key： YPWKPNPFZQKBLM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 602.1±65.0 °C(Predicted)
• pka: 7.66±0.20(Predicted)

Additional information on 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Introduction to 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1021210-02-5)

4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1021210-02-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple heterocyclic moieties, including a thiophene ring and an indole scaffold, combined with a sulfonamide functional group, makes this molecule a candidate for various therapeutic applications.

The structural complexity of 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide contributes to its potential as a pharmacophore in medicinal chemistry. The thiophene ring, known for its stability and ability to interact with biological targets, is linked to a carbonyl group, which can participate in hydrogen bonding interactions. The indole moiety is another critical component, often associated with neurological and anti-inflammatory properties. The benzene ring substituted with a chloro group enhances lipophilicity, while the sulfonamide group introduces polarity and water solubility, making the compound more amenable for formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies suggest that 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide may exhibit inhibitory activity against enzymes involved in inflammatory pathways. The sulfonamide moiety is particularly relevant in this context, as it has been widely used in the development of drugs targeting bacterial infections and inflammatory diseases. The combination of the indole and thiophene rings may also contribute to its potential as an antioxidant or anti-cancer agent.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it may interfere with key signaling pathways associated with chronic diseases such as cancer and neurodegeneration. The benzene ring’s chloro substitution appears to modulate its binding affinity to certain receptors, potentially making it a useful tool for studying receptor-ligand interactions. Furthermore, the presence of multiple aromatic rings suggests that this compound could be a candidate for photochemical reactions, which are increasingly being explored in the development of light-sensitive therapeutics.

The synthesis of 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound’s structural complexity but also demonstrate the growing sophistication of modern synthetic organic chemistry.

One of the most exciting aspects of this compound is its potential for derivative development. By modifying specific functional groups or introducing additional heterocyclic moieties, researchers can tailor its biological activity to target specific diseases or enhance its pharmacokinetic properties. For instance, replacing the chloro group on the benzene ring with another substituent might alter its metabolic stability or binding affinity to biological targets. Similarly, incorporating additional sulfur-containing groups could enhance its interaction with certain enzymes or receptors.

The pharmaceutical industry is increasingly interested in compounds that combine multiple pharmacophoric elements within a single molecule. This approach often leads to synergistic effects that improve therapeutic efficacy while reducing side effects. 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide exemplifies this trend by integrating several key structural features that are known to interact favorably with biological systems. Its potential as a lead compound for further drug development is therefore quite high.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide will play an increasingly important role in drug discovery efforts. The combination of traditional medicinal chemistry approaches with modern computational techniques will be essential for maximizing their potential. By leveraging both experimental data and theoretical predictions, researchers can accelerate the process of identifying promising candidates for further development.

The long-term goal is to translate these laboratory findings into clinical applications that benefit patients worldwide. This requires not only innovative chemical synthesis but also rigorous testing to ensure safety and efficacy. Collaborative efforts between academic researchers and industry scientists are crucial for moving promising compounds from bench to bedside efficiently.

In conclusion,4-chloro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-y]benzene - 1 - sulfonamide (CAS No. 1021210 - 02 - 5) represents an exciting opportunity for further exploration in pharmaceutical chemistry. Its unique structure and predicted biological activities make it a valuable candidate for drug discovery efforts aimed at treating chronic diseases such as cancer and inflammation-related disorders.